Cas no 6959-72-4 (Thiourea,N,N'-bis(1,1,3,3-tetramethylbutyl)-)

• Product Name: Thiourea,N,N'-bis(1,1,3,3-tetramethylbutyl)-
• CAS No: 6959-72-4
• MF: C₁₇H₃₆N₂S
• MW: 300.546143531799
• CID: 515190
• PubChem ID: 3006110
• Update Time: 2025-04-19

Thiourea,N,N'-bis(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N'-bis(1,1,3,3-tetramethylbutyl)-
• 1,3-bis(2,4,4-trimethylpentan-2-yl)thiourea
• 6959-72-4
• NSC65462
• 1,3-bis(1,1,3,3-tetramethylbutyl)thiourea
• NSC-65462
• Urea, 1,3-bis(1,1,3,3-tetra-methylbutyl)-2-thio-
• N,N'-Bis(2,4,4-trimethylpentan-2-yl)thiourea
• DTXSID00388294

• Inchi： 1S/C17H36N2S/c1-14(2,3)11-16(7,8)18-13(20)19-17(9,10)12-15(4,5)6/h11-12H2,1-10H3,(H2,18,19,20)
• InChI Key： PTQOUCUVFYGXLG-UHFFFAOYSA-N
• SMILES： S=C(NC(C)(C)CC(C)(C)C)NC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 300.26018
• Monoisotopic Mass: 300.26
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 0.905
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 167°C
• Refractive Index: 1.485
• PSA: 24.06